Cas no 1805222-28-9 (3-(Fluoromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 3-(Fluoromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1805222-28-9
• MF: C₁₀H₈F₄N₂O₂
• MW: 264.176336288452
• CID: 4813135
• Update Time: 2025-10-21

3-(Fluoromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C10H8F4N2O2/c1-17-9-7(4-11)6(2-3-15)8(5-16-9)18-10(12,13)14/h5H,2,4H2,1H3
• InChI Key： FNMYKMWQIPBWFE-UHFFFAOYSA-N
• SMILES： FCC1C(=NC=C(C=1CC#N)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1

Additional information on 3-(Fluoromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile

Research Briefing on 3-(Fluoromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS: 1805222-28-9)

3-(Fluoromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS: 1805222-28-9) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and fluoromethyl substituents, exhibits promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of agrochemicals and pharmaceuticals targeting central nervous system (CNS) disorders.

The structural features of 3-(Fluoromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile make it a versatile scaffold for further chemical modifications. The presence of both electron-withdrawing (trifluoromethoxy) and electron-donating (methoxy) groups on the pyridine ring enhances its reactivity and stability, enabling its use in diverse synthetic pathways. Recent research has focused on optimizing its synthesis to improve yield and purity, with advancements in catalytic fluorination and cross-coupling reactions playing a pivotal role.

In medicinal chemistry, this compound has been investigated for its potential as a precursor in the development of GABA receptor modulators. Preliminary in vitro studies suggest that derivatives of 3-(Fluoromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile exhibit selective binding to specific GABA receptor subtypes, which could lead to new therapeutic agents for anxiety and epilepsy. Additionally, its agrochemical applications are being explored, with studies indicating its efficacy as a potential insecticide due to its ability to disrupt neurotransmitter function in pests.

Recent publications have also highlighted the compound's role in the synthesis of fluorinated analogs of known drugs, leveraging its fluorine atoms to enhance metabolic stability and bioavailability. For instance, researchers have successfully incorporated this scaffold into the design of next-generation kinase inhibitors, demonstrating improved pharmacokinetic profiles in preclinical models. These findings underscore the compound's significance in the ongoing quest for novel chemical entities with enhanced therapeutic properties.

Despite its promise, challenges remain in the large-scale production and application of 3-(Fluoromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile. Issues such as regioselectivity in further functionalization and the environmental impact of fluorinated byproducts are areas of active investigation. Future research directions may include the development of greener synthetic routes and the exploration of its biological activities in more complex in vivo systems.

In conclusion, 3-(Fluoromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS: 1805222-28-9) represents a valuable building block in modern chemical biology and drug discovery. Its unique structural attributes and diverse applications position it as a compound of interest for both academic and industrial researchers. Continued exploration of its synthetic and biological potential is expected to yield significant advancements in the coming years.